Cas no 1955553-91-9 (1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride)

1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride structure
1955553-91-9 structure
Product Name:1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride
CAS No:1955553-91-9
MF:C10H20ClNO
MW:205.724902153015
MDL:MFCD29991274
CID:4631648
PubChem ID:121581480
Update Time:2025-07-23

1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
    • Z2306626964
    • 3-propan-2-yl-7-oxa-2-azaspiro[3.5]nonane;hydrochloride
    • 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride
    • MDL: MFCD29991274
    • Inchi: 1S/C10H19NO.ClH/c1-8(2)9-10(7-11-9)3-5-12-6-4-10;/h8-9,11H,3-7H2,1-2H3;1H
    • InChI Key: XICHRVLAWCHDAG-UHFFFAOYSA-N
    • SMILES: Cl.O1CCC2(CC1)CNC2C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 21.3

1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-254071-0.05g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
0.05g
$238.0 2024-06-19
Enamine
EN300-254071-0.1g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
0.1g
$355.0 2024-06-19
Enamine
EN300-254071-0.25g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
0.25g
$509.0 2024-06-19
Enamine
EN300-254071-0.5g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
0.5g
$803.0 2024-06-19
Enamine
EN300-254071-1.0g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
1.0g
$1029.0 2024-06-19
Enamine
EN300-254071-2.5g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
2.5g
$2014.0 2024-06-19
Enamine
EN300-254071-5.0g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
5.0g
$2981.0 2024-06-19
Enamine
EN300-254071-10.0g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
10.0g
$4421.0 2024-06-19
Ambeed
A858245-1g
1-(Propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
1g
$993.0 2024-04-22
Enamine
EN300-254071-1g
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
1955553-91-9 95%
1g
$1029.0 2023-09-14

Additional information on 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride

Introduction to 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride (CAS No. 1955553-91-9)

1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride, identified by its CAS number 1955553-91-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a unique spiro framework, combining a nitrogen-containing heterocycle with an oxygen atom, and is further modified by an isopropyl substituent at the 1-position. The hydrochloride salt form enhances its solubility and pharmacological activity, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride consists of a spirocyclic core, which is a key feature in medicinal chemistry due to its ability to influence conformational flexibility and binding affinity. The presence of both an azacycloalkane and an oxacycloalkane moiety creates a rigid yet adaptable scaffold, allowing for interactions with biological targets in specific orientations. This structural motif has been explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride with various protein targets. Studies suggest that its spirocyclic architecture may interact with enzymes and receptors involved in pain modulation, neurodegenerative diseases, and immune responses. The hydrochloride salt form further enhances its pharmacokinetic properties, improving bioavailability and metabolic stability, which are critical factors in drug development.

In the context of drug discovery, the synthesis of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride has been optimized using modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have allowed for the efficient construction of complex spirocyclic frameworks while maintaining high enantioselectivity. The compound’s synthesis involves multi-step processes that highlight the ingenuity of organic chemists in creating novel molecular architectures.

One of the most compelling aspects of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride is its potential as a lead compound for therapeutic intervention. Preclinical studies have demonstrated its efficacy in models of inflammation and neuropathic pain, where it exhibits properties similar to known analgesics but with distinct structural advantages. The spirocyclic core provides a scaffold that can be modified to fine-tune pharmacological activity, offering opportunities for developing next-generation drugs with improved efficacy and reduced side effects.

The pharmacological profile of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride has been further investigated through in vitro and in vivo experiments. These studies have revealed that the compound interacts with multiple targets, including ion channels and G protein-coupled receptors (GPCRs), which are pivotal in regulating pain perception and inflammatory responses. The ability to modulate these pathways makes it a versatile candidate for addressing complex diseases such as chronic pain syndromes and autoimmune disorders.

From a chemical biology perspective, 1-(propan-2-yl)-7-oxa-spiro3.5nonane hydrochloride serves as a valuable tool for understanding the structure-function relationships in bioactive molecules. Its unique spirocyclic structure provides insights into how conformational constraints can influence biological activity, informing the design of future drug candidates. Researchers are particularly interested in how the nitrogen and oxygen atoms within the spiro framework contribute to binding interactions with biological targets, offering clues for rational drug design.

The development of 1-(propan--2--yl)--7--oxa--2--azaspiro3.--5--nonane hydrochloride also reflects the growing importance of hybrid molecules in pharmaceutical research. By combining elements from different chemical classes, such as azacycloalkanes and oxacycloalkanes, scientists can create compounds with novel properties that may overcome limitations associated with traditional drug designs. This approach aligns with the broader trend toward structure-based drug discovery, where computational tools play a crucial role in identifying promising candidates.

In summary, 1-(propan--2--yl)--7--oxa--2--azaspiro3.--5--nonane hydrochloride (CAS No. 1955553--91--9) represents a significant advancement in medicinal chemistry due to its complex structure, versatile pharmacological properties, and potential therapeutic applications. Its spirocyclic framework offers unique opportunities for modulating biological pathways involved in pain, inflammation, and neurodegenerative diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to become a cornerstone in the development of innovative treatments for human health.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd